2,4,5-Trihydroxybutyrophenone
2,4,5-Trihydroxybutyrophenone
1-(2, 4, 5-Trihydroxyphenyl)-1-butanone, also known as 2', 4', 5'-trihydroxybutyrophenone or 5, 6, 7, 8-erythro-tetrahydrobiopterin, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-(2, 4, 5-Trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-(2, 4, 5-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1421-63-2
VCID:
VC20961155
InChI:
InChI=1S/C10H12O4/c1-2-3-7(11)6-4-9(13)10(14)5-8(6)12/h4-5,12-14H,2-3H2,1H3
SMILES:
CCCC(=O)C1=CC(=C(C=C1O)O)O
Molecular Formula:
C10H12O4
Molecular Weight:
196.2 g/mol
2,4,5-Trihydroxybutyrophenone
CAS No.: 1421-63-2
Cat. No.: VC20961155
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(2, 4, 5-Trihydroxyphenyl)-1-butanone, also known as 2', 4', 5'-trihydroxybutyrophenone or 5, 6, 7, 8-erythro-tetrahydrobiopterin, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-(2, 4, 5-Trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-(2, 4, 5-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm. |
|---|---|
| CAS No. | 1421-63-2 |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2 g/mol |
| IUPAC Name | 1-(2,4,5-trihydroxyphenyl)butan-1-one |
| Standard InChI | InChI=1S/C10H12O4/c1-2-3-7(11)6-4-9(13)10(14)5-8(6)12/h4-5,12-14H,2-3H2,1H3 |
| Standard InChI Key | SRUQARLMFOLRDN-UHFFFAOYSA-N |
| SMILES | CCCC(=O)C1=CC(=C(C=C1O)O)O |
| Canonical SMILES | CCCC(=O)C1=CC(=C(C=C1O)O)O |
| Colorform | YELLOW-TAN CRYSTALS |
| Melting Point | 154.5 °C 149-153 °C 151-153°C |
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